2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide

• IUPAC Name: 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C18H28N2O/c1-13-8-6-7-9-14(13)10-16(21)19-15-11-17(2,3)20-18(4,5)12-15/h6-9,15,20H,10-12H2,1-5H3,(H,19,21)
• InChI Key: ACJZPJLGLHYJNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NC2CC(NC(C2)(C)C)(C)C
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide, also known as MTMP, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of piperidine derivatives and has been found to have various biochemical and physiological effects.

Mechanism of Action

2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide acts as a competitive antagonist of the T-type calcium channel, NMDA receptor, and voltage-gated sodium channel. By blocking these channels, 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide reduces the influx of calcium ions and sodium ions into the cell, which reduces neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has been found to have various biochemical and physiological effects. 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has been shown to reduce the release of glutamate, a neurotransmitter that is involved in synaptic plasticity and learning and memory processes. 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has also been found to reduce the release of dopamine, a neurotransmitter that is involved in reward and motivation. In addition, 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has been shown to reduce the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has several advantages for lab experiments. 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide is a potent and selective blocker of various ion channels and receptors, which makes it a useful pharmacological tool for studying the function of these channels and receptors. 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide is also relatively stable and can be easily synthesized in large quantities. However, 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has some limitations for lab experiments. 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has a relatively short half-life, which means that it needs to be administered frequently to maintain its effect. In addition, 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide. One direction is to study the effect of 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide on other ion channels and receptors. Another direction is to develop more potent and selective blockers of ion channels and receptors based on the structure of 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide. Finally, the therapeutic potential of 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide for neurological and psychiatric disorders should be investigated further.

Synthesis Methods

2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide can be synthesized by reacting 2-(2-methylphenyl)acetic acid with 2,2,6,6-tetramethylpiperidine-4-one in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified by recrystallization to obtain pure 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide. The synthesis of 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide is a straightforward process and can be easily scaled up for large-scale production.

Scientific Research Applications

2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has been extensively used in scientific research as a pharmacological tool to study the function of various ion channels and receptors. 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has been found to be a potent blocker of the T-type calcium channel, which is involved in the regulation of neuronal excitability. 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has also been shown to block the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes. In addition, 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has been found to block the voltage-gated sodium channel, which is involved in the generation and propagation of action potentials in neurons.